Cas no 1354008-59-5 ([(R)-3-(Acetyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid)

• Product Name: [(R)-3-(Acetyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid
• CAS No: 1354008-59-5
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 2159703
• Update Time: 2025-07-10

[(R)-3-(Acetyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(R)-3-(acetyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid
• (R)-2-(3-(N-Ethylacetamido)pyrrolidin-1-yl)acetic acid
• AM96162
• [(R)-3-(Acetylethylamino)pyrrolidin-1-yl]acetic acid
• [(R)-3-(Acetyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid

• Inchi： 1S/C10H18N2O3/c1-3-12(8(2)13)9-4-5-11(6-9)7-10(14)15/h9H,3-7H2,1-2H3,(H,14,15)/t9-/m1/s1
• InChI Key： GUJDRJBQSNIWSC-SECBINFHSA-N
• SMILES： O=C(C)N(CC)[C@H]1CN(CC(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Topological Polar Surface Area: 60.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(R)-3-(Acetyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid

Professional Introduction to [(R)-3-(Acetyl-ethyl-amino)-pyrrolidin-1-yl]-acetic Acid (CAS No. 1354008-59-5)

[(R)-3-(Acetyl-ethyl-amino-pyrrolidin-1-yl)-acetic acid] (CAS No. 1354008-59-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its complex structural framework, exhibits a unique set of chemical and pharmacological properties that make it a promising candidate for various therapeutic applications. The precise stereochemistry of the molecule, particularly the (R) configuration at the pyrrolidinyl ring, plays a crucial role in determining its biological activity and interaction with biological targets.

The structural motif of [(R)-3-(Acetyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid consists of a pyrrolidine core substituted with an acetyl-ethyl-amino group and an acetic acid moiety. This configuration not only contributes to the compound's solubility and stability but also enhances its potential for binding to specific enzymes and receptors. In recent years, there has been a growing interest in developing molecules with such structural features due to their ability to modulate biological pathways effectively.

One of the most compelling aspects of [(R)-3-(Acetyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid is its potential application in the development of novel therapeutics. The pyrrolidine scaffold is a well-known pharmacophore in drug design, frequently employed in the synthesis of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The acetyl-ethyl-amino group introduces additional functionalization possibilities, allowing for further derivatization to optimize pharmacokinetic properties and target specificity.

Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing that the (R) configuration at the pyrrolidinyl ring significantly influences the compound's biological activity. For instance, research has demonstrated that stereoisomers of this nature can exhibit markedly different pharmacological profiles, with one enantiomer being highly active while the other shows minimal effect. This underscores the need for precise synthetic methodologies to ensure the correct stereochemical configuration is achieved.

The synthesis of [(R)-3-(Acetyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid involves multi-step organic transformations, requiring careful control over reaction conditions to achieve high enantiomeric purity. Advanced techniques such as asymmetric hydrogenation and chiral resolution have been employed to isolate the desired (R) enantiomer. These synthetic strategies are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In terms of biological activity, preliminary studies on [(R)-3-(Acetyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid have revealed promising results in various in vitro assays. The compound has shown potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a candidate for treating chronic inflammatory diseases. Additionally, its structural similarity to known bioactive molecules suggests that it may interact with other therapeutic targets, warranting further investigation.

The pharmacokinetic profile of [(R)-3-(Acetyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid is another area of interest. Due to its complex structure, it is expected to exhibit unique absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these properties is essential for optimizing dosing regimens and minimizing potential side effects. Advanced computational methods, including molecular docking and dynamic simulations, are being utilized to predict how the compound behaves within biological systems.

Future research directions for [(R)-3-(Acetyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid include exploring its efficacy in animal models and human clinical trials. By evaluating its performance in vivo, scientists can gain insights into its therapeutic potential and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive these studies forward, leveraging expertise from multiple disciplines.

The development of novel therapeutic agents often involves iterative optimization processes where initial lead compounds are modified to enhance their efficacy and reduce toxicity. [(R)-3-(Acetyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid serves as an excellent starting point for such endeavors due to its versatile structural framework. By systematically modifying functional groups or introducing new ones, researchers can generate a library of derivatives with tailored properties for specific therapeutic applications.

In conclusion, [(R)-3-(Acetyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid (CAS No. 1354008-59-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity position it as a valuable candidate for developing new therapeutics targeting various diseases. As research continues to uncover more about its properties and potential applications, this compound is poised to make meaningful contributions to medical science.